Cas no 57235-54-8 (5-Cyclopentyl-1,3,4-thiadiazol-2-amine)

5-Cyclopentyl-1,3,4-thiadiazol-2-amine structure
57235-54-8 structure
Product Name:5-Cyclopentyl-1,3,4-thiadiazol-2-amine
CAS No:57235-54-8
MF:C7H11N3S
MW:169.247339487076
MDL:MFCD01044255
CID:1073893
PubChem ID:2063687
Update Time:2025-04-20

5-Cyclopentyl-1,3,4-thiadiazol-2-amine Chemical and Physical Properties

Names and Identifiers

    • 5-Cyclopentyl-1,3,4-thiadiazol-2-amine
    • 2-Amino-5-cyclopentyl-1,3,4-thiadiazole
    • 5-cyclopentyl-1,3,4-thiadiazol-2-amine(SALTDATA: FREE)
    • 2-Amino-5-cyclopentyl-1,3,4-thiadiazol
    • 5-cyclopentyl-[1,3,4]thiadiazol-2-ylamine
    • 5-cyclopentyl-2-amino-1,3,4-thiadiazole
    • AC1M14VI
    • CTK5A6502
    • Oprea1_185276
    • Oprea1_603753
    • STOCK2S-33411
    • SureCN2535265
    • DTXSID80366313
    • MGSBORAJOCQFOK-UHFFFAOYSA-N
    • 57235-54-8
    • CHEMBL1589715
    • MFCD01044255
    • MLS000107652
    • HMS1672F07
    • SMR000103618
    • STK498306
    • EN300-1261758
    • DA-37425
    • AT41288
    • BS-38322
    • CS-0232050
    • Z445126294
    • Cambridge id 5651299
    • HMS2507O18
    • AKOS000283214
    • SCHEMBL2535265
    • MDL: MFCD01044255
    • Inchi: 1S/C7H11N3S/c8-7-10-9-6(11-7)5-3-1-2-4-5/h5H,1-4H2,(H2,8,10)
    • InChI Key: MGSBORAJOCQFOK-UHFFFAOYSA-N
    • SMILES: S1C(N)=NN=C1C1CCCC1

Computed Properties

  • Exact Mass: 169.06753
  • Monoisotopic Mass: 169.06736854g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 136
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 80Ų

Experimental Properties

  • Density: 1.29
  • Boiling Point: 331.1°C at 760 mmHg
  • Flash Point: 154°C
  • Refractive Index: 1.624
  • PSA: 51.8

5-Cyclopentyl-1,3,4-thiadiazol-2-amine Pricemore >>

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